4-fluorobenzaldehyde [2-(4-bromophenyl)-4-quinazolinyl]hydrazone

• IUPAC Name: 2-(4-bromophenyl)-N-[(E)-(4-fluorophenyl)methylideneamino]quinazolin-4-amine
• InChI: InChI=1S/C21H14BrFN4/c22-16-9-7-15(8-10-16)20-25-19-4-2-1-3-18(19)21(26-20)27-24-13-14-5-11-17(23)12-6-14/h1-13H,(H,25,26,27)/b24-13+
• InChI Key: BKKLVUHOIGRFIR-ZMOGYAJESA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=C(C=C3)Br)NN=CC4=CC=C(C=C4)F
• Isomeric SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=C(C=C3)Br)N/N=C/C4=CC=C(C=C4)F
• Molecular Formula: C21H14BrFN4
• Molecular Weight: 421.3 g/mol

Description

4-fluorobenzaldehyde [2-(4-bromophenyl)-4-quinazolinyl]hydrazone is a synthetic compound that has gained attention in the scientific community due to its potential applications in various research fields.

Mechanism of Action

The mechanism of action of 4-fluorobenzaldehyde [2-(4-bromophenyl)-4-quinazolinyl]hydrazone is not fully understood. However, it has been suggested that the compound may act by inhibiting specific enzymes or signaling pathways that are involved in cancer cell growth or microbial proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluorobenzaldehyde [2-(4-bromophenyl)-4-quinazolinyl]hydrazone are still being studied. However, some studies have shown that the compound may have cytotoxic effects on cancer cells and may inhibit the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluorobenzaldehyde [2-(4-bromophenyl)-4-quinazolinyl]hydrazone in lab experiments is its potential as a new therapeutic agent for cancer and microbial infections. However, one limitation is that the compound may have toxic effects on normal cells and may require further optimization to reduce toxicity.

Future Directions

There are several future directions for research on 4-fluorobenzaldehyde [2-(4-bromophenyl)-4-quinazolinyl]hydrazone. Some possible directions include studying the compound's mechanism of action in more detail, optimizing the synthesis method to improve yield and reduce toxicity, and conducting preclinical studies to evaluate the compound's therapeutic potential in vivo. Additionally, further research could explore the compound's potential applications in other scientific research fields such as neuroscience or materials science.
In conclusion, 4-fluorobenzaldehyde [2-(4-bromophenyl)-4-quinazolinyl]hydrazone is a synthetic compound that has potential applications in various scientific research fields. The compound's synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further research is needed to fully understand the compound's potential as a new therapeutic agent.

Synthesis Methods

The synthesis of 4-fluorobenzaldehyde [2-(4-bromophenyl)-4-quinazolinyl]hydrazone involves the reaction of 4-fluorobenzaldehyde and 2-(4-bromophenyl)-4-quinazolinyl hydrazine. The reaction is carried out in the presence of a catalyst and under specific reaction conditions. The yield of the product can be optimized by controlling the reaction parameters such as temperature, pressure, and reaction time.

Scientific Research Applications

4-fluorobenzaldehyde [2-(4-bromophenyl)-4-quinazolinyl]hydrazone has potential applications in various scientific research fields such as medicinal chemistry, pharmacology, and biochemistry. The compound has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. Additionally, the compound has been studied for its antimicrobial properties and has shown potential as a new antimicrobial agent.